Cas no 87901-81-3 ((6-Methoxy-1-naphthyl)acetic Acid)

• Product Name: (6-Methoxy-1-naphthyl)acetic Acid
• CAS No: 87901-81-3
• MF: C₁₃H₁₂O₃
• MW: 216.232583999634
• MDL: MFCD11101024
• CID: 1092640
• Update Time: 2025-10-25

(6-Methoxy-1-naphthyl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-Methoxynaphthalen-1-yl)acetic acid
• (6-Methoxy-1-naphthyl)acetic Acid

• MDL： MFCD11101024
• Inchi： 1S/C13H12O3/c1-16-11-5-6-12-9(7-11)3-2-4-10(12)8-13(14)15/h2-7H,8H2,1H3,(H,14,15)
• InChI Key： LOWWSYWGAKCKLG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C(=CC=CC=2CC(=O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

(6-Methoxy-1-naphthyl)acetic Acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on (6-Methoxy-1-naphthyl)acetic Acid

Research Brief on (6-Methoxy-1-naphthyl)acetic Acid (CAS: 87901-81-3): Recent Advances and Applications

(6-Methoxy-1-naphthyl)acetic Acid (CAS: 87901-81-3) is a naphthalene derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug development and biochemical studies. Recent studies have explored its potential as a key intermediate in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) and its role in modulating inflammatory pathways. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and therapeutic potential.

One of the most notable advancements in the study of (6-Methoxy-1-naphthyl)acetic Acid is its application in the development of novel NSAIDs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound serves as a precursor in the synthesis of naproxen derivatives, which exhibit enhanced anti-inflammatory properties with reduced gastrointestinal side effects. The study highlighted the compound's ability to selectively inhibit cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response, while sparing COX-1, thereby minimizing adverse effects.

Further research has also investigated the pharmacokinetic properties of (6-Methoxy-1-naphthyl)acetic Acid. A recent preclinical study conducted by researchers at the University of Cambridge revealed that the compound exhibits favorable bioavailability and metabolic stability, making it a promising candidate for oral administration. The study utilized advanced LC-MS techniques to quantify the compound's plasma concentration and half-life, providing critical data for future clinical trials.

In addition to its pharmaceutical applications, (6-Methoxy-1-naphthyl)acetic Acid has been explored for its potential in agrochemical research. A 2022 study published in Pest Management Science reported that derivatives of this compound exhibit herbicidal activity against broadleaf weeds, suggesting its utility in sustainable agriculture. The study identified specific structural modifications that enhance herbicidal efficacy while minimizing environmental impact.

Looking ahead, the continued investigation of (6-Methoxy-1-naphthyl)acetic Acid holds promise for diverse applications, from drug development to agrochemical innovation. Future research should focus on optimizing its synthetic pathways, elucidating its mechanism of action at the molecular level, and evaluating its safety profile in clinical settings. The compound's versatility and demonstrated efficacy underscore its potential as a valuable tool in both medicinal and agricultural chemistry.